Cas no 70353-99-0 (2-Hexenedioic acid, dimethyl ester, (2E)-)

2-Hexenedioic acid, dimethyl ester, (2E)- is a diester derivative of trans-2-hexenedioic acid, characterized by its unsaturated aliphatic structure. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of fine chemicals, fragrances, and polymer precursors. The presence of the conjugated double bond (E-configuration) enhances its reactivity in Michael additions and Diels-Alder reactions, making it valuable for constructing complex molecular frameworks. Its ester groups improve solubility in organic solvents, facilitating handling in synthetic applications. The compound’s stability and well-defined stereochemistry further contribute to its utility in controlled chemical transformations.

2-Hexenedioic acid, dimethyl ester, (2E)- structure

70353-99-0 structure

Product Name:2-Hexenedioic acid, dimethyl ester, (2E)-

CAS No:70353-99-0

MF:C₈H₁₂O₄

MW:172.178483009338

CID:547382

PubChem ID:5372577

Update Time:2025-06-12

2-Hexenedioic acid, dimethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

- 2-Hexenedioic acid, dimethyl ester, (2E)-
- AKOS006290093
- dimethyl (E)-hex-2-enedioate
- SCHEMBL810920
- InChI=1/C8H12O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3,5H,4,6H2,1-2H3/b5-3+
- (E)-hex-2-enedioic acid dimethyl ester
- 2-Hexenedioic acid 1,6-dimethyl ester
- HEX-2-ENEDIOIC ACID DIMETHYL ESTER
- Dimethyl (2E)-2-hexenedioate
- 6108-58-3
- Dimethyl (2E)-2-hexenedioate #
- 2-Hexenedioic acid, dimethyl ester, (E)-
- (E)-Dimethyl hex-2-enedioate
- 1,6-DIMETHYL (2E)-HEX-2-ENEDIOATE
- QPFMISCWBTXLFC-HWKANZROSA-
- 2-Hexenedioic acid, 1,6-dimethyl ester HEX-2-ENEDIOIC ACID DIMETHYL ESTER
- TRANS-3-HEXENEDIOICACIDDIMETHYLESTER
- 70353-99-0
- dimethyl hex-2-enedioate
- dimethyl trans-2-hexenedioate
- AT40616
- dimethylhex-2-enedioate
- MDL： MFCD09031233
- Inchi： 1S/C8H12O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3,5H,4,6H2,1-2H3/b5-3-
- InChI Key： QPFMISCWBTXLFC-HYXAFXHYSA-N
- SMILES： COC(CC/C=C\C(OC)=O)=O

Computed Properties

Exact Mass: 172.07356
Monoisotopic Mass: 172.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 6
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.6

2-Hexenedioic acid, dimethyl ester, (2E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1640593-25g	2-Hexenedioic acid, dimethyl ester, (2E)-	70353-99-0	98%	25g	￥4630.00	2024-05-02

2-Hexenedioic acid, dimethyl ester, (2E)- Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
3. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555

Related Categories

Additional information on 2-Hexenedioic acid, dimethyl ester, (2E)-

Comprehensive Guide to 2-Hexenedioic acid, dimethyl ester, (2E)- (CAS No. 70353-99-0): Properties, Applications, and Industry Insights

The chemical compound 2-Hexenedioic acid, dimethyl ester, (2E)- (CAS No. 70353-99-0) is a versatile ester derivative with significant relevance in organic synthesis and industrial applications. Known for its unsaturated diesters structure, this compound features a trans-configuration (2E), which influences its reactivity and physical properties. Its molecular formula, C₈H₁₂O₄, and ester functional groups make it a valuable intermediate in the production of fragrances, polymers, and specialty chemicals.

In recent years, the demand for sustainable ester-based chemicals has surged, driven by eco-conscious industries and regulatory shifts toward greener alternatives. 2-Hexenedioic acid, dimethyl ester, (2E)- aligns with this trend due to its potential as a bio-based precursor. Researchers are exploring its role in green chemistry applications, such as biodegradable plasticizers and renewable solvents, addressing common search queries like "eco-friendly chemical alternatives" and "biodegradable ester uses."

The compound's physical and chemical properties are critical for its industrial adoption. With a boiling point of approximately 250°C and a molecular weight of 172.18 g/mol, it exhibits moderate volatility and solubility in organic solvents. Its (2E)-configuration enhances stability, making it suitable for high-temperature processes. These attributes are frequently searched by professionals seeking "thermal stability of unsaturated esters" or "ester solubility data."

Applications of 2-Hexenedioic acid, dimethyl ester, (2E)- span multiple sectors. In the flavor and fragrance industry, it serves as a building block for fruity and floral scent compounds. Its compatibility with polymerization reactions also positions it as a candidate for specialty coatings and adhesives, resonating with queries like "esters in polymer chemistry". Additionally, its role in pharmaceutical intermediates is under investigation, particularly for drug delivery systems.

From an SEO perspective, integrating keywords such as "CAS 70353-99-0 supplier", "dimethyl ester synthesis", and "2E-hexenedioic acid derivatives" ensures visibility among target audiences. Analytical techniques like GC-MS and NMR spectroscopy are essential for quality control, addressing common technical questions. As industries prioritize circular economy principles, this compound's potential for upcycling waste streams further enhances its market appeal.

In conclusion, 2-Hexenedioic acid, dimethyl ester, (2E)- exemplifies innovation in ester chemistry, bridging gaps between sustainability and functionality. Its multifaceted applications and alignment with global chemical trends make it a compound of enduring interest for researchers and manufacturers alike.